O-[(2-Chlorothiophen-3-yl)methyl]hydroxylamine

• CAS No.: 89972-70-3
• Molecular Formula: C5H6ClNOS
• Molecular Weight: 163.63 g/mol
• IUPAC Name: O-[(2-chlorothiophen-3-yl)methyl]hydroxylamine
• InChI: InChI=1S/C5H6ClNOS/c6-5-4(3-8-7)1-2-9-5/h1-2H,3,7H2
• InChI Key: RYCWBKFDCFJGAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1CON)Cl

Description

O-[(2-Chlorothiophen-3-yl)methyl]hydroxylamine is a useful research compound. Its molecular formula is C5H6ClNOS and its molecular weight is 163.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

44 gms (0.15 mol) of N-(2-chlorothien-3-yl)methoxyphthalimide was mixed with 5.8 gms (0.17 mol) of 95% hydrazine in 600 mls of ethanol and refluxed for 2 hours. After cooling to room temperature, the solution was filtered, and the filtrate was concentrated under reduced pressure. The residue was treated with methylene chloride, filtered, and concentrated again under reduced pressure, affording O-[(2-chlorothien-3-yl)methyl]hydroxylamine.